Cas no 137592-05-3 (Hericenone E)

• Product Name: Hericenone E
• CAS No: 137592-05-3
• MF: C₃₇H₅₄O₆
• MW: 594.821072101593
• CID: 2032980
• PubChem ID: 131752559
• Update Time: 2025-04-21

Hericenone E Chemical and Physical Properties

Names and Identifiers

• Hericenone E
• hericenones E
• DTXSID601105285
• 137592-05-3
• 2-Hydroxy-4-methoxy-3-(3,7-dimethyl-5-oxo-2,6-octadienyl)-6-[[(9Z,12Z)-1-oxo-9,12-octadecadienyl]oxymethyl]benzaldehyde
• [4-[(2E)-3,7-Dimethyl-5-oxoocta-2,6-dienyl]-2-formyl-3-hydroxy-5-methoxyphenyl]methyl (9Z,12Z)-octadeca-9,12-dienoate
• [4-[(2E)-3,7-Dimethyl-5-oxo-2,6-octadien-1-yl]-2-formyl-3-hydroxy-5-methoxyphenyl]methyl (9Z,12Z)-9,12-octadecadienoate
• 4-(3',7'-Dimethyl-5'-oxo-2',6'-octadienyl)-2-formyl-3-hydroxy-5-methoxybenzyl-linoleate
• [4-[(2E)-3,7-dimethyl-5-oxoocta-2,6-dienyl]-2-ormyl-3-hydroxy-5-methoxyphenyl]methyl (9E,12E)-octadeca-9,12-dienoate
• CHEBI:186857

• Inchi： 1S/C37H54O6/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-36(40)43-28-31-26-35(42-5)33(37(41)34(31)27-38)23-22-30(4)25-32(39)24-29(2)3/h10-11,13-14,22,24,26-27,41H,6-9,12,15-21,23,25,28H2,1-5H3/b11-10-,14-13-,30-22+
• InChI Key： SUAXEWQRYKSWIW-OFVWHMROSA-N
• SMILES： O(CC1C=C(C(C/C=C(\C)/CC(/C=C(\C)/C)=O)=C(C=1C=O)O)OC)C(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 594.39203944g/mol
• Monoisotopic Mass: 594.39203944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 24
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives